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Compound of Interest

Compound Name: Alimemazine

Cat. No.: B1682546 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Alimemazine, also known as trimeprazine, is a phenothiazine derivative with antihistaminic,

sedative, and antiemetic properties.[1] It functions primarily as a histamine H1 receptor

antagonist, making it a valuable tool in research and pharmaceutical development for studying

allergic reactions, pruritus, and motion sickness.[2][3][4][5][6] These application notes provide

detailed protocols for the preparation of alimemazine tartrate salt solutions in dimethyl

sulfoxide (DMSO), a common aprotic solvent for solubilizing nonpolar compounds for in vitro

and in vivo studies.

Physicochemical Properties
A summary of the key physicochemical properties of alimemazine tartrate is presented below.
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Property Value

Synonyms
Trimeprazine Tartrate, Methylpromazine

Tartrate[7][8]

Molecular Formula C₃₆H₄₄N₄S₂·C₄H₆O₆[9]

Molecular Weight 746.98 g/mol [8][9]

Appearance White to off-white crystalline powder[10]

CAS Number 4330-99-8[6][8]

Solubility of Alimemazine Tartrate in DMSO
The solubility of alimemazine tartrate in DMSO can vary, and it is crucial to use fresh,

anhydrous DMSO as the solvent's hygroscopic nature can lead to reduced solubility.[7]

Solvent Solubility
Molar
Concentration
(Approx.)

Notes

DMSO 100 mg/mL[7][8] 133.87 mM[7]
Use fresh, anhydrous

DMSO.[7]

DMSO 10 mg/mL[6] 13.39 mM -

Water 100 mg/mL[7] 133.87 mM[7] -

Ethanol 7 mg/mL[7] 9.37 mM[8] Sparingly soluble.[10]

Note: The discrepancy in reported DMSO solubility may be due to differences in the source and

purity of the compound, the grade of DMSO used, and the experimental conditions.

Experimental Protocols
Preparation of a 100 mM Alimemazine Tartrate Stock
Solution in DMSO
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This protocol describes the preparation of a 100 mM stock solution of alimemazine tartrate in

DMSO.

Materials:

Alimemazine tartrate salt powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Analytical balance

Calibrated micropipettes

Sterile conical tubes or vials (amber or covered in foil to protect from light)

Vortex mixer

Sonicator (optional)

Procedure:

Equilibration: Allow the alimemazine tartrate powder and anhydrous DMSO to equilibrate to

room temperature before use.

Weighing: Accurately weigh the desired amount of alimemazine tartrate powder. For

example, to prepare 1 mL of a 100 mM stock solution, weigh out 74.7 mg of alimemazine
tartrate (Molecular Weight: 746.98 g/mol ).

Dissolution: Add the weighed alimemazine tartrate to a sterile tube. Using a calibrated

micropipette, add the calculated volume of anhydrous DMSO. For 1 mL of solution, add 1 mL

of DMSO.

Mixing: Cap the tube tightly and vortex thoroughly for 2-5 minutes to facilitate dissolution.

Sonication (Optional): If the compound does not fully dissolve, sonicate the solution in a

water bath for 10-15 minutes.[11]
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Visual Inspection: Visually inspect the solution to ensure it is clear and free of any particulate

matter.

Storage: Aliquot the stock solution into smaller, single-use volumes in light-protected tubes.

Store at -20°C or -80°C to avoid repeated freeze-thaw cycles.[12] Stored properly, the stock

solution in DMSO is stable for at least one year.[7]

Preparation of Working Solutions
For cell-based assays, it is critical to dilute the DMSO stock solution into an appropriate

aqueous buffer or cell culture medium. The final concentration of DMSO in the working solution

should be kept to a minimum, typically below 0.5%, to avoid solvent-induced cellular toxicity.

[12][13][14]

Procedure:

Thawing: Thaw a single aliquot of the 100 mM stock solution at room temperature.

Dilution: Perform a serial dilution of the stock solution with the desired aqueous buffer or cell

culture medium to achieve the final working concentration. For example, to prepare a 100

µM working solution with a final DMSO concentration of 0.1%, add 1 µL of the 100 mM stock

solution to 999 µL of the aqueous buffer.

Mixing: Gently mix the working solution by pipetting up and down.

Use: Use the freshly prepared working solution immediately for your experiments.

Visualization of Protocols and Pathways
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Workflow for Alimemazine Tartrate Stock Solution Preparation
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Caption: Workflow for preparing alimemazine tartrate stock solutions.
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Alimemazine Mechanism of Action: H1 Receptor Antagonism
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Caption: Alimemazine's antagonism of the H1 receptor pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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